Cas no 16018-52-3 (N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine)

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine is a guanidine derivative featuring a pyrimidinone core, which confers unique reactivity and binding properties. This compound is of interest in medicinal chemistry and materials science due to its ability to act as a versatile intermediate or ligand. The presence of both guanidine and pyrimidinone functional groups enhances its potential for hydrogen bonding and coordination with metals, making it suitable for applications in catalysis or molecular recognition. Its structural rigidity and electron-rich aromatic systems contribute to stability and selectivity in synthetic pathways. The compound’s well-defined heterocyclic framework allows for precise modifications, enabling tailored applications in pharmaceutical research or functional material design.
N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine structure
16018-52-3 structure
Product Name:N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine
CAS No:16018-52-3
MF:C12H13N5O
MW:243.264521360397
MDL:MFCD19103545
CID:174391
PubChem ID:135495567
Update Time:2025-11-02

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-phenyl-
    • 2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)-1-phenylguanidine
    • 1-(4-Hydroxy-6-methylpyrimidin-2-yl)-3-phenylguanidine
    • 1-(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenylguanidine
    • Guanidine, N-(4-hydroxy-6-methyl-2-pyrimidinyl)-N'-phenyl-
    • 2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-1-phenylguanidine
    • BRD-K01430114-001-01-4
    • HMS1485C01
    • MFCD19103545
    • n-(4-hydroxy-6-methylpyrimidin-2-yl)-n'-phenylguanidine
    • ChemDiv3_004269
    • AKOS002676135
    • N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N-phenylguanidine
    • 16018-52-3
    • AKOS000625605
    • IDI1_022179
    • N-(6-METHYL-4-OXO-1,4-DIHYDRO-2-PYRIMIDINYL)-N'-PHENYLGUANIDINE
    • LS-05446
    • GUANIDINE, 1-(4-HYDROXY-6-METHYL-2-PYRIMIDINYL)-3-PHENYL-
    • SCHEMBL13919665
    • A927403
    • AKOS015831067
    • N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine
    • N-(1,4-Dihydro-6-methyl-4-oxo-2-pyrimidinyl)-N'-phenylguanidine
    • 1-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine
    • CS-0357845
    • 1-(4-Hydroxy-6-methyl-2-pyrimidinyl)-3-phenylguanidine
    • N'-(4-HYDROXY-6-METHYLPYRIMIDIN-2-YL)-N-PHENYLGUANIDINE
    • N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine
    • MDL: MFCD19103545
    • Inchi: 1S/C12H13N5O/c1-8-7-10(18)16-12(14-8)17-11(13)15-9-5-3-2-4-6-9/h2-7H,1H3,(H4,13,14,15,16,17,18)
    • InChI Key: JPYAJXKPGDZAIN-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N=C(/N=C(\N)/NC2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 243.11219
  • Monoisotopic Mass: 243.11201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.34
  • Boiling Point: 417.7°Cat760mmHg
  • Flash Point: 206.4°C
  • Refractive Index: 1.669
  • PSA: 89.37

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine Security Information

  • HazardClass:IRRITANT

N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-phenylguanidine Pricemore >>

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